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Compound of Interest

Compound Name: 1-O-trans-p-Coumaroylglycerol

Cat. No.: B8063817

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-O-trans-p-Coumaroylglycerol is a naturally occurring phenylpropanoid ester found in
various medicinal plants, including Imperata cylindrica and Smilax scobinicaulis.[1] This
compound has garnered interest within the scientific community for its potential neuroprotective
and antioxidant properties.[2][3] This technical guide provides a comprehensive overview of the
available spectroscopic data for 1-O-trans-p-Coumaroylglycerol, outlines a generalized
experimental protocol for its isolation, and discusses its potential neuroprotective signaling
pathways based on current understanding of related compounds. Due to the limited availability
of direct and complete experimental data in published literature, this guide combines reported
information with predicted spectroscopic values and plausible biological mechanisms to serve
as a valuable resource for researchers.

Chemical Structure and Properties

1-O-trans-p-Coumaroylglycerol consists of a glycerol backbone esterified at the C-1 position
with trans-p-coumaric acid.

e Molecular Formula: C12H140s

¢ Molecular Weight: 238.24 g/mol
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¢ CAS Number: 106055-11-2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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